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Compound of Interest

Compound Name: Phenylbutazone(diphenyl-d10)

Cat. No.: B1144933 Get Quote

The proper disposal of Phenylbutazone(diphenyl-d10), a non-steroidal anti-inflammatory drug

(NSAID) primarily used in veterinary medicine, is crucial for laboratory safety and

environmental protection. As a hazardous chemical, it requires adherence to specific disposal

protocols to mitigate risks to researchers and the environment. This guide provides a

comprehensive, step-by-step approach for the safe handling and disposal of

Phenylbutazone(diphenyl-d10) in a laboratory setting.

Hazard Identification and Classification
Phenylbutazone is classified as a hazardous substance. According to the Occupational Safety

and Health Administration (OSHA) Hazard Communication Standard, it is considered

hazardous[1]. The primary hazards associated with Phenylbutazone are summarized below.
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Hazard Classification Description Precautionary Statements

Acute Toxicity (Oral) Harmful if swallowed[2].

Wash skin thoroughly after

handling. Do not eat, drink or

smoke when using this

product. If swallowed, call a

poison center or doctor if you

feel unwell. Rinse mouth[2].

Serious Eye Irritation
Causes serious eye

irritation[2].

Wear eye protection/face

protection. If in eyes, rinse

cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing. If

eye irritation persists, get

medical advice/attention[2][3].

Toxic Effects (Chronic)

The substance is toxic to the

lungs and mucous

membranes[1].

Avoid release to the

environment. Use personal

protective equipment[2][3].

Under the Resource Conservation and Recovery Act (RCRA), a chemical waste can be

classified as hazardous if it is specifically listed or if it exhibits certain characteristics such as

ignitability, corrosivity, reactivity, or toxicity[4][5][6]. While Phenylbutazone is not a listed

hazardous waste under RCRA, it is considered a hazardous waste by OSHA[1][6]. Therefore, it

must be managed as a hazardous chemical waste.

Step-by-Step Disposal Protocol
The following procedures outline the necessary steps for the safe disposal of

Phenylbutazone(diphenyl-d10) from a laboratory setting.

Waste Segregation and Collection
Proper segregation is the first critical step in managing chemical waste.

Solid Waste:
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Collect solid Phenylbutazone(diphenyl-d10) waste, including contaminated personal

protective equipment (PPE) like gloves and weighing papers, in a designated, compatible

hazardous waste container[4][7].

Ensure the container is made of a material that does not react with the chemical and has a

secure, tight-fitting lid to prevent leakage or spillage[7][8].

Liquid Waste:

Aqueous solutions containing Phenylbutazone(diphenyl-d10) should be collected in a

separate, clearly labeled, and compatible liquid waste container[4].

Do not mix Phenylbutazone(diphenyl-d10) waste with other incompatible waste streams.

For instance, acids should be stored separately from bases, and oxidizing agents should

be kept away from reducing agents and organic compounds[7][8].

Sharps Waste:

Needles, syringes, or other sharps contaminated with Phenylbutazone(diphenyl-d10)
must be disposed of in a designated sharps container to prevent physical injury and

chemical exposure.

Container Management and Labeling
Proper container management and labeling are essential for safety and regulatory compliance.

Container Condition: Use containers that are in good condition, free from cracks or

deterioration, and have a secure screw cap[8].

Headspace: Leave at least one inch of headspace in liquid waste containers to allow for

expansion[8].

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "Phenylbutazone(diphenyl-d10)," and a description of the

contents[4]. The date when the waste was first added to the container should also be clearly

marked.
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Storage in a Satellite Accumulation Area (SAA)
Hazardous waste must be stored in a designated Satellite Accumulation Area (SAA) within the

laboratory where it is generated[4][8].

Location: The SAA must be at or near the point of generation and under the control of the

laboratory personnel[4].

Quantity Limits: A maximum of 55 gallons of hazardous waste or one quart of acutely toxic

waste (P-listed) may be accumulated in an SAA[4].

Storage Duration: Containers can remain in the SAA for up to one year, provided the

accumulation limits are not exceeded[8]. Once a container is full, it must be removed from

the SAA within three days[8].

Inspections: Weekly inspections of the SAA are required to check for leaks or deterioration of

containers[8].

Disposal and Waste Pickup
Laboratory personnel should never transport hazardous waste themselves[9].

Contact Environmental Health and Safety (EHS): When the waste container is full or ready

for disposal, contact your institution's Environmental Health and Safety (EHS) office or

equivalent department to arrange for a waste pickup[4][9].

Waste Collection Request: Submit a hazardous waste collection request form as required by

your institution[9].

Spill Management
In the event of a spill, immediate and appropriate action is necessary.

Small Spills: For a small spill of solid Phenylbutazone, use appropriate tools to carefully

place the spilled material into a convenient waste disposal container. Clean the

contaminated surface with water and dispose of the cleaning materials as hazardous

waste[1].
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Large Spills: For a larger spill, use a shovel to place the material into a suitable waste

disposal container. Clean the area with water and ensure the contaminated water is collected

and disposed of as hazardous waste[1].

Personal Protection: Always wear appropriate personal protective equipment (PPE),

including gloves, eye protection, and a lab coat, when cleaning up spills[2][3].

Reporting: Report all significant spills to your EHS office[2][3].

Empty Container Disposal
Empty containers that held Phenylbutazone(diphenyl-d10) must also be managed properly.

A container that held a hazardous waste is considered "RCRA empty" if all wastes have been

removed by commonly employed practices[10].

For non-acute hazardous waste, once the container is emptied of as much residue as

possible, deface any hazardous waste labels and remove the cap before disposing of it as

regular trash[9].

If the waste is considered acutely hazardous (P-listed), the container must be triple-rinsed

with a suitable solvent. The rinsate must be collected and disposed of as hazardous

waste[9].

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of

Phenylbutazone(diphenyl-d10).
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Caption: Workflow for Phenylbutazone(diphenyl-d10) Disposal.
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By adhering to these procedures, laboratories can ensure the safe and compliant disposal of

Phenylbutazone(diphenyl-d10), thereby protecting personnel and the environment. Always

consult your institution's specific chemical hygiene plan and EHS guidelines for any additional

requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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